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Compound of Interest

Compound Name: SR-3677 dihydrochloride

Cat. No.: B3179261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of a stock

solution of SR-3677 dihydrochloride, a potent and selective Rho-kinase (ROCK) inhibitor.

Accurate preparation of the stock solution is critical for ensuring the reliability and

reproducibility of experimental results.

Compound Information
SR-3677 dihydrochloride is a small molecule inhibitor with high affinity for ROCK-II over

ROCK-I.[1] It is a valuable tool for studying the cellular processes regulated by Rho-kinases,

including cell adhesion, migration, and proliferation.

Chemical and Physical Properties
A summary of the key properties of SR-3677 dihydrochloride is presented in Table 1. It is

crucial to use the batch-specific molecular weight provided on the product's certificate of

analysis for precise calculations.[2]
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Property Value Source(s)

Molecular Formula C₂₂H₂₄N₄O₄·2HCl [2]

Molecular Weight 481.37 g/mol [2][3][4]

Purity ≥98% or ≥99.0% [2][3]

Appearance Powder [3]

CAS Number 1781628-88-3 [2][3][4]

Solubility and Recommended Solvents
SR-3677 dihydrochloride exhibits good solubility in common laboratory solvents. The choice

of solvent will depend on the specific requirements of the downstream application.

Solubility Data
Solvent Maximum Solubility Source(s)

Water 100 mM [1][2][5]

DMSO (Dimethyl Sulfoxide) 100 mM [1][2][5]

For in vitro studies, DMSO is a commonly recommended solvent for preparing high-

concentration stock solutions.[6] For experiments in aqueous environments, the

dihydrochloride salt's solubility in water is a significant advantage.[6]

Experimental Protocols
This section provides detailed protocols for preparing a stock solution of SR-3677
dihydrochloride in two common solvents: water and DMSO.

Protocol 1: Preparation of a 10 mM Stock Solution in
Water
This protocol is adapted from a standard procedure for preparing aqueous stock solutions.[1]

Materials:
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SR-3677 dihydrochloride powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, use the following

calculation:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.01 mol/L x 0.001 L x 481.37 g/mol = 4.81 mg

Weigh the compound: Carefully weigh out 4.81 mg of SR-3677 dihydrochloride powder and

transfer it to a sterile microcentrifuge tube.

Add solvent: Add 1 mL of sterile water to the microcentrifuge tube.

Dissolve the compound: Vortex the solution until the powder is completely dissolved. Gentle

warming to 37°C or sonication in an ultrasonic bath for a few minutes can aid dissolution if

necessary.[6]

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for applications where the presence of DMSO is acceptable.

Materials:
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SR-3677 dihydrochloride powder

Anhydrous DMSO

Sterile, chemical-resistant tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass: As in Protocol 1, 4.81 mg of SR-3677 dihydrochloride is

required for 1 mL of a 10 mM stock solution.

Weigh the compound: Accurately weigh 4.81 mg of the compound and place it in a sterile,

chemical-resistant tube.

Add solvent: Add 1 mL of anhydrous DMSO to the tube.

Dissolve the compound: Vortex the solution thoroughly until the compound is fully dissolved.

Aliquot and store: Dispense the stock solution into single-use aliquots.

Storage and Stability
Proper storage is essential to maintain the integrity of the SR-3677 dihydrochloride stock

solution.

Storage Recommendations
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Form
Storage
Temperature

Duration Source(s)

Powder
Room Temperature

(desiccate) or -20°C
Up to 3 years at -20°C [2][3][7]

In Solvent (Water or

DMSO)
-80°C Up to 6 months [1][3]

-20°C Up to 1 month [3][5]

It is recommended to store stock solutions at -80°C for long-term use.[1] Always equilibrate

aliquots to room temperature before use and ensure any precipitate is redissolved.[5] Avoid

repeated freeze-thaw cycles.[6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the role of ROCK in cellular signaling and the general

workflow for preparing and using an SR-3677 dihydrochloride stock solution.
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RhoA Signaling Pathway Inhibition by SR-3677
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Caption: Simplified RhoA/ROCK signaling pathway and the inhibitory action of SR-3677.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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